Cas no 2103445-58-3 (methyl 2-amino-2-(7-ethyl-1H-indol-3-yl)acetate)
methyl 2-amino-2-(7-ethyl-1H-indol-3-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-amino-2-(7-ethyl-1H-indol-3-yl)acetate
- 2103445-58-3
- EN300-1633289
-
- Inchi: 1S/C13H16N2O2/c1-3-8-5-4-6-9-10(7-15-12(8)9)11(14)13(16)17-2/h4-7,11,15H,3,14H2,1-2H3
- InChI Key: UYWYZAGUXGUSCW-UHFFFAOYSA-N
- SMILES: O(C)C(C(C1=CNC2C(=CC=CC=21)CC)N)=O
Computed Properties
- Exact Mass: 232.121177757g/mol
- Monoisotopic Mass: 232.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 68.1Ų
methyl 2-amino-2-(7-ethyl-1H-indol-3-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1633289-1.0g |
methyl 2-amino-2-(7-ethyl-1H-indol-3-yl)acetate |
2103445-58-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1633289-50mg |
methyl 2-amino-2-(7-ethyl-1H-indol-3-yl)acetate |
2103445-58-3 | 50mg |
$900.0 | 2023-09-22 | ||
| Enamine | EN300-1633289-100mg |
methyl 2-amino-2-(7-ethyl-1H-indol-3-yl)acetate |
2103445-58-3 | 100mg |
$943.0 | 2023-09-22 | ||
| Enamine | EN300-1633289-250mg |
methyl 2-amino-2-(7-ethyl-1H-indol-3-yl)acetate |
2103445-58-3 | 250mg |
$985.0 | 2023-09-22 | ||
| Enamine | EN300-1633289-500mg |
methyl 2-amino-2-(7-ethyl-1H-indol-3-yl)acetate |
2103445-58-3 | 500mg |
$1027.0 | 2023-09-22 | ||
| Enamine | EN300-1633289-1000mg |
methyl 2-amino-2-(7-ethyl-1H-indol-3-yl)acetate |
2103445-58-3 | 1000mg |
$1070.0 | 2023-09-22 | ||
| Enamine | EN300-1633289-2500mg |
methyl 2-amino-2-(7-ethyl-1H-indol-3-yl)acetate |
2103445-58-3 | 2500mg |
$2100.0 | 2023-09-22 | ||
| Enamine | EN300-1633289-5000mg |
methyl 2-amino-2-(7-ethyl-1H-indol-3-yl)acetate |
2103445-58-3 | 5000mg |
$3105.0 | 2023-09-22 | ||
| Enamine | EN300-1633289-10000mg |
methyl 2-amino-2-(7-ethyl-1H-indol-3-yl)acetate |
2103445-58-3 | 10000mg |
$4606.0 | 2023-09-22 |
methyl 2-amino-2-(7-ethyl-1H-indol-3-yl)acetate Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
Additional information on methyl 2-amino-2-(7-ethyl-1H-indol-3-yl)acetate
Introduction to Methyl 2-Amino-2-(7-Ethyl-1H-Indol-3-Yl)Acetate (CAS No. 2103445-58-3)
Methyl 2-amino-2-(7-ethyl-1H-indol-3-yl)acetate, with the CAS registry number 2103445-58-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of amino acetates, which are known for their versatile applications in drug design and synthesis. The structure of methyl 2-amino-2-(7-ethyl-1H-indol-3-yl)acetate is characterized by an indole ring system substituted with an ethyl group at the 7-position and an amino acetate moiety at the 3-position. This unique combination of functional groups makes it a valuable building block in the development of bioactive molecules.
The indole moiety, a heterocyclic aromatic structure, is a common feature in many natural products and bioactive compounds. The substitution pattern in this compound—specifically, the ethyl group at position 7 and the amino acetate group at position 3—contributes to its distinct chemical properties. Recent studies have highlighted the potential of such substituted indoles in modulating various biological pathways, including those related to inflammation, cancer, and neurodegenerative diseases. For instance, researchers have demonstrated that methyl 2-amino derivatives can act as inhibitors of certain enzymes involved in these pathways, suggesting their potential as therapeutic agents.
From a synthetic perspective, methyl 2-amino derivatives are often synthesized through multi-step processes involving nucleophilic substitutions or coupling reactions. The synthesis of methyl 2-amino derivatives has been optimized over the years to improve yield and purity, making them more accessible for research and development purposes. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the indole ring.
In terms of applications, methyl 2-amino derivatives have found utility in various areas beyond drug discovery. For example, they are used as intermediates in the synthesis of more complex molecules with enhanced bioactivity. Additionally, their ability to form stable complexes with metal ions has led to their exploration in coordination chemistry and materials science. Recent advancements in computational chemistry have further enabled researchers to predict and optimize the binding affinities of these compounds with target proteins, accelerating their development into lead candidates for drug discovery.
The study of methyl 2-amino derivatives has also benefited from advancements in analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These tools provide detailed insights into the structural integrity and dynamic behavior of the compound under different conditions. For instance, high-resolution mass spectrometry has been instrumental in confirming the molecular formula and purity of methyl 2-amino derivatives, while NMR spectroscopy has helped elucidate their stereochemical properties.
Moreover, recent research has focused on understanding the pharmacokinetic properties of methyl 2-amino derivatives. Studies have shown that these compounds exhibit favorable absorption profiles when administered orally or parenterally. Their ability to permeate cellular membranes efficiently suggests potential for targeted drug delivery systems. However, further investigations are required to fully characterize their toxicity profiles and long-term effects on biological systems.
In conclusion, methyl 2-amino derivatives like methyl 2-amino derivatives (CAS No. 2103445) represent a promising class of compounds with diverse applications across multiple scientific disciplines. Their unique chemical structure and bioactive properties make them valuable tools for advancing research in drug discovery, materials science, and beyond. As our understanding of these compounds continues to grow through cutting-edge research methodologies, they hold immense potential for addressing unmet medical needs and driving innovation in various industries.
2103445-58-3 (methyl 2-amino-2-(7-ethyl-1H-indol-3-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)